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Introduction

Black Hole Quencher®-1 (BHQ-1) N-hydroxysuccinimide (NHS) ester is a non-fluorescent
chromophore, or "dark quencher," integral to the advancement of fluorescence-based detection
methodologies.[1] Its principal application lies in Forster Resonance Energy Transfer (FRET), a
mechanism that allows for the sensitive detection of molecular interactions and conformational
changes in biomolecules.[2][3] The NHS ester functional group of BHQ-1 facilitates its covalent
conjugation to primary amines on biomolecules, such as proteins and amine-modified
oligonucleotides, enabling the development of customized FRET probes.[4][5] This guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
a detailed protocol for the application of BHQ-1 NHS in biomolecular labeling.

Chemical Structure and Properties

BHQ-1 is characterized by a polyaromatic-azo backbone, which is responsible for its broad
absorption spectrum and lack of native fluorescence. The N-hydroxysuccinimide ester is a
highly reactive functional group that specifically targets primary amines under mild alkaline
conditions to form stable amide bonds.

The IUPAC name for BHQ-1 NHS is (2,5-dioxopyrrolidin-1-yl) 4-[4-[[2-methoxy-5-methyl-4-[(4-
methyl-2-nitrophenyl)diazenyl]phenyl]diazenyl]-N-methylanilino]butanoate.
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Table 1: Physicochemical Properties of BHQ-1 NHS

Property Value Reference
Molecular Formula C30H31N707

Molecular Weight 601.61 g/mol

Appearance Dark red solid

Absorption Maximum (Amax) 534 nm

Extinction Coefficient at Amax 34,000 M—icm™!

Effective Quenching Range 480 - 580 nm

Reaction Mechanism with Primary Amines

The conjugation of BHQ-1 NHS to a biomolecule is achieved through the reaction of the NHS
ester with a primary amine. This nucleophilic acyl substitution reaction results in the formation
of a stable amide bond and the release of N-hydroxysuccinimide. The reaction is most efficient

at a pH between 8.3 and 8.5.
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Reactants

BHQ-1 NHS Ester Protein with Primary Amine (R-NHz)
//:
/ H 8.3-8.5
VA

r Products

N-hydroxysuccinimide (Byproduct) BHQ-1 Labeled Protein (Stable Amide Bond)

Prepare Protein Solution Prepare Fresh BHQ-1 NHS
(1-10 mg/mL in pH 8.3-8.5 buffer) Stock Solution (in DMSO/DMF)

Add BHQ-1 NHS to Protein
(5-10x molar excess)

Incubate
(1-4h at RT or overnight at 4°C)

l

Purify Labeled Protein
(Gel Filtration/Desalting)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379880#chemical-structure-and-properties-of-bhg-
1-nhs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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